Cas no 1342673-85-1 (1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 1342673-85-1
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5998048
• PubChem ID: 64448143
• Update Time: 2025-06-20

1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine
• 1-(2-methylpropyl)-1H-pyrazol-5-yl]methanamine
• 1H-Pyrazole-5-methanamine, 1-(2-methylpropyl)-
• [1-(2-methylpropyl)-1h-pyrazol-5-yl]methanamine
• AKOS013771650
• [2-(2-methylpropyl)pyrazol-3-yl]methanamine
• EN300-1251246
• 1342673-85-1
• (1-Isobutyl-1H-pyrazol-5-yl)methanamine

• Inchi： 1S/C8H15N3/c1-7(2)6-11-8(5-9)3-4-10-11/h3-4,7H,5-6,9H2,1-2H3
• InChI Key： XELBAUMAYLLJQA-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(CN)=CC=N1

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 258.2±15.0 °C(Predicted)
• pka: 9.43±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine

Introduction to 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1342673-85-1) and Its Emerging Applications in Chemical Biology

The compound 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine, identified by the CAS number 1342673-85-1, represents a fascinating molecular entity within the realm of chemical biology. Pyrazole derivatives have long been recognized for their structural versatility and biological significance, making them indispensable in drug discovery and material science. The specific substitution pattern of this compound, featuring a 2-methylpropyl group at the 1-position and a methanamine moiety at the 5-position of the pyrazole core, endows it with unique physicochemical properties that are being exploited in contemporary research.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrazol-5-yl derivatives, in particular, have garnered attention due to their ability to modulate various biological pathways. The presence of the methylpropyl side chain not only influences the compound's solubility and metabolic stability but also contributes to its interactions with biological targets. This has prompted extensive exploration into its potential applications, ranging from enzyme inhibition to anticancer therapies.

One of the most compelling aspects of 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine is its role as a key intermediate in synthesizing more complex bioactive molecules. Researchers have leveraged this scaffold to develop inhibitors targeting enzymes involved in inflammatory responses, such as cyclooxygenases (COX) and lipoxygenases (LOX). The pyrazole ring's aromaticity and electronic distribution allow for precise tuning of binding affinities, making it an ideal candidate for structure-based drug design.

In vitro studies have demonstrated that derivatives of this compound exhibit promising activity against several disease-related targets. For instance, modifications to the 2-methylpropyl group have been shown to enhance binding efficacy to certain proteases implicated in neurodegenerative disorders. Furthermore, the methanamine moiety serves as a versatile handle for further functionalization, enabling the creation of libraries of compounds with tailored pharmacological profiles.

The integration of computational chemistry has further accelerated the discovery process for 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine and its analogs. Molecular docking simulations have revealed insights into how different substituents interact with protein binding pockets, guiding synthetic efforts toward higher potency and selectivity. These computational approaches are complemented by experimental validations, ensuring that promising candidates proceed through rigorous preclinical assessments.

Emerging research also highlights the compound's potential in materials science, particularly in designing functional polymers and coordination complexes. The pyrazole core can act as a ligand for transition metals, forming stable complexes that exhibit unique catalytic or luminescent properties. Such applications are particularly relevant in developing next-generation sensors and optoelectronic materials.

The synthesis of 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as cross-coupling reactions and transition-metal catalysis are employed to construct the pyrazole ring efficiently. The introduction of the methylpropyl group and methanamine functionality is achieved through carefully orchestrated reactions that maintain regioselectivity and yield optimization.

As interest in personalized medicine grows, so does the demand for small molecules like 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine that can be tailored to individual patient needs. Advances in combinatorial chemistry and high-throughput screening have enabled rapid diversification of this scaffold, facilitating high-throughput screening (HTS) campaigns to identify lead compounds with optimized pharmacokinetic properties.

The environmental impact of synthesizing such compounds is also a critical consideration. Green chemistry principles are being increasingly applied to reduce waste and energy consumption during production. Solvent-free reactions and biocatalytic methods are among the innovations that have been successfully implemented, aligning with global efforts toward sustainable chemical manufacturing.

In conclusion, 1-(2-methylpropyl)-1H-pyrazol-5-ylmethanamine (CAS No. 1342673-85-1) stands as a testament to the ingenuity of modern chemical biology. Its unique structural features make it a valuable building block for drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound and its derivatives, its significance is bound to grow further, shaping the future of therapeutic interventions and advanced materials.